Cas no 836622-08-3 (2-Propenamide,3-(4-butoxyphenyl)-2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)-)

2-Propenamide,3-(4-butoxyphenyl)-2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)- structure
836622-08-3 structure
Product name:2-Propenamide,3-(4-butoxyphenyl)-2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)-
CAS No:836622-08-3
MF:C24H25N3O3S2
MW:467.603603124619
CID:1811437

2-Propenamide,3-(4-butoxyphenyl)-2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,3-(4-butoxyphenyl)-2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)-
    • 2-Propenamide, 3-(4-butoxyphenyl)-2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)-
    • Inchi: 1S/C24H25N3O3S2/c1-4-5-12-30-18-9-6-16(7-10-18)22(28)19(14-25)23(29)27(15(2)3)17-8-11-20-21(13-17)32-24(31)26-20/h6-11,13,15,28H,4-5,12H2,1-3H3,(H,26,31)
    • InChI Key: FQEGALZSZIQJDU-UHFFFAOYSA-N
    • SMILES: C(N(C1C=C2SC(=S)NC2=CC=1)C(C)C)(=O)C(C#N)=C(C1=CC=C(OCCCC)C=C1)O

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 631.2±65.0 °C(Predicted)
  • pka: 5.35±0.50(Predicted)

2-Propenamide,3-(4-butoxyphenyl)-2-cyano-N-(2,3-dihydro-2-thioxo-6-benzothiazolyl)-3-hydroxy-N-(1-methylethyl)- Related Literature

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